![molecular formula C9H10N2 B3058201 3-(Ethylamino)benzonitrile CAS No. 883742-00-5](/img/structure/B3058201.png)
3-(Ethylamino)benzonitrile
Overview
Description
3-(Ethylamino)benzonitrile, also known as EABN, is a chemical compound that belongs to the class of organic nitriles. It has a molecular formula of C9H10N2 and a molecular weight of 146.19 g/mol .
Synthesis Analysis
The synthesis of benzonitriles can be achieved via amino-catalyzed [3+3] benzannulation of α,β-unsaturated aldehydes and 4-arylsulfonyl-2-butenenitriles . Using pyrrolidine as an organocatalyst via iminium activation, a series of substituted benzonitriles were obtained in good to high yields in a regioselective manner . This reaction can proceed smoothly under mild reaction conditions and without the aid of any metals, additional oxidants, or strong bases .Molecular Structure Analysis
The molecular structure of this compound has been studied using Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes . Further structural analysis indicates that significant Coulombic interactions between the nitrile group and hydrogen atoms on adjacent molecules play a role in the formation of the antiparallel structures .Chemical Reactions Analysis
The key mechanism of action of benzonitriles involves the suppression of the cyclooxygenase (COX) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin . PGE2 are lipid compounds that are produced by COX enzymes .Physical And Chemical Properties Analysis
This compound has a molecular formula of C9H10N2 and a molecular weight of 146.1891 . The simulations show that the reorientational anisotropy and polarizability anisotropy time correlation function (PA-TCF) is dominated by collective reorientation after 20 ps .Scientific Research Applications
Catalysis and Chemical Transformations
Research has shown that benzonitrile derivatives, including compounds similar to 3-(Ethylamino)benzonitrile, can be used in various catalytic processes. For example, Montmorillonite K10 clay catalyzes the conversion of methyl benzoate and NH3 into benzonitrile and amides (Wali et al., 1998). This reaction is significant in the synthesis of benzonitrile and benzamide derivatives, which are important intermediates in organic synthesis.
Organic Synthesis
Benzonitrile derivatives are used in the synthesis of various organic compounds. For instance, benzonitriles can be prepared using BrCCl3–PPh3 in an Appel-type reaction (Jasem et al., 2014). Additionally, 2-(methylamino)benzonitrile, a compound related to this compound, has been used to synthesize 4-amino-1,2-dihydro-3-quinolinecarboxylates (Kobayashi et al., 1997).
Environmental Biotechnology
Benzonitrile compounds have been studied for biotransformation and biodegradation, indicating their potential application in environmental biotechnology. Rhodococcus rhodochrous LL100-21, a soil bacterium, has shown the ability to biotransform cyanomethyl benzonitrile compounds (Dadd et al., 2001). Additionally, Fusarium solani, a fungus, can degrade aromatic nitriles like benzonitrile, highlighting its role in the biodegradation of certain nitrilic herbicides in the environment (Harper, 1977).
Solar Energy Applications
In the field of solar energy, benzonitrile-based electrolytes have been investigated for their use in dye-sensitized solar cells (DSSCs). The low vapor pressure of benzonitrile ensures long-term stability in these cells, contributing to the development of more efficient and stable solar energy technologies (Latini et al., 2014).
Chemical Reactions and Synthesis
Benzonitrile derivatives also play a role in various chemical reactions and synthetic processes. For instance, they have been used in anionic cyclization reactions (Wu et al., 1999), and as building blocks in main group and coordination chemistry (Edelmann, 1994).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as flammable liquids, acute oral toxicity, and acute dermal toxicity . It is advised to wear protective gloves/protective clothing/eye protection/face protection when handling this chemical .
Future Directions
A novel green benzonitrile synthetic route was proposed with ionic liquid as the recycling agent . The results indicated that hydroxylamine 1-sulfobutyl pyridine hydrosulfate salt ( (NH 2 OH) 2 · [HSO 3 - b -Py]·HSO 4) was an expert alternative to hydroxylamine hydrochloride . This novel route is applicable to the green synthesis of a variety of aromatic, heteroaromatic, and aliphatic nitriles with excellent yields .
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit anti-inflammatory properties , suggesting potential targets could be enzymes involved in inflammation, such as cyclooxygenase (COX) enzymes .
Mode of Action
It’s worth noting that similar compounds have been synthesized and evaluated for anti-inflammatory activity . These compounds showed significant inhibition of COX enzymes, which play a crucial role in the inflammatory response .
Biochemical Pathways
For instance, it might affect the arachidonic acid pathway, where COX enzymes convert arachidonic acid to prostaglandins, leading to inflammation .
Pharmacokinetics
A compound with similar structure, 2-(methylamino)benzonitrile, has been reported to have high gastrointestinal absorption and is considered to be bbb permeant . It is also reported to be a CYP1A2 inhibitor .
Result of Action
Based on the anti-inflammatory properties of similar compounds, it can be hypothesized that it may lead to a reduction in the production of inflammatory mediators, such as prostaglandins .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the stability and activity of 3-(Ethylamino)benzonitrile. For instance, a study on the green synthesis of benzonitrile using ionic liquid as the recycling agent demonstrated that the reaction can proceed smoothly under mild conditions without the aid of any metals, additional oxidants, or strong bases .
Biochemical Analysis
Biochemical Properties
It is known that nitriles, a group of organic compounds that includes 3-(Ethylamino)benzonitrile, can participate in various biochemical reactions
Cellular Effects
It is known that nitriles can have various effects on cells, including influencing cell function, cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that nitriles can interact with various biomolecules, potentially leading to changes in gene expression
Dosage Effects in Animal Models
It is known that the effects of chemical compounds can vary with different dosages .
Metabolic Pathways
It is known that nitriles can be involved in various metabolic pathways .
Properties
IUPAC Name |
3-(ethylamino)benzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6,11H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXWPZQREZOXJJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=CC(=C1)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00599646 | |
Record name | 3-(Ethylamino)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00599646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
883742-00-5 | |
Record name | 3-(Ethylamino)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00599646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(ethylamino)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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